Cas no 478249-39-7 (N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 478249-39-7
• CID: 4653869
• Update Time: 2025-05-27

N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide

Comprehensive Overview of N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478249-39-7)

N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide, with the CAS number 478249-39-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrrole carboxamides, which are known for their diverse biological activities. The presence of a fluorobenzyl group and a methylbenzoyl moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for fluorinated compounds like N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly intrigued by its potential applications in kinase inhibition and cancer therapy, topics that dominate current scientific discussions. The compound's molecular structure and mechanism of action are frequently searched terms, reflecting the growing curiosity about its therapeutic potential.

The synthesis of N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide involves multi-step organic reactions, including amide coupling and pyrrole functionalization. These processes are critical for achieving high purity and yield, which are essential for its use in preclinical studies. The compound's physicochemical properties, such as solubility and stability, are also key factors that influence its applicability in drug formulations. These aspects are often highlighted in pharmaceutical research forums and publications.

One of the most searched questions related to this compound is its biological activity and target specificity. Preliminary studies suggest that N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide exhibits selective inhibition against certain enzymes, which could pave the way for its use in targeted therapies. This aligns with the current trend in precision medicine, where compounds with high specificity are highly valued. Additionally, its potential role in neurodegenerative disease research has sparked interest, as evidenced by increasing online queries.

From a commercial perspective, the availability of N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide is limited, making it a niche product for research institutions and pharmaceutical companies. Its CAS number 478249-39-7 is often used as a unique identifier in chemical databases, ensuring accurate tracking and procurement. The compound's patent status and regulatory approvals are also hot topics, as they determine its future in clinical applications.

In conclusion, N-(4-Fluorobenzyl)-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 478249-39-7) represents a promising candidate for further investigation in drug development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is likely to remain a focal point in discussions about innovative drug design and biochemical applications.